1-(4-fluorophenyl)-4-methyl-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 1-(4-fluorophenyl)-4-methyl-7-(pyridin-2-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C18H14FN5S/c1-12-16-10-21-24(15-7-5-13(19)6-8-15)17(16)18(23-22-12)25-11-14-4-2-3-9-20-14/h2-10H,11H2,1H3
• InChI Key: PLNKREIIFNFDJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NN(C2=C(N=N1)SCC3=CC=CC=N3)C4=CC=C(C=C4)F
• Molecular Formula: C18H14FN5S
• Molecular Weight: 351.4 g/mol

Description

1-(4-fluorophenyl)-4-methyl-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine is a useful research compound. Its molecular formula is C18H14FN5S and its molecular weight is 351.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research into fluoro-substituted compounds, such as those involving benzo[b]pyran derivatives, has shown potential anticancer activity against various human cancer cell lines, including lung, breast, and CNS cancers. These compounds exhibit anticancer activity at low concentrations, suggesting their utility in developing novel anticancer agents (A. G. Hammam, O. A. El-Salam, A. Mohamed, & N. A. Hafez, 2005).

Antibacterial Agents

The development of heterocyclic compounds containing a sulfonamido moiety has shown significant promise as antibacterial agents. Research into such compounds has led to the creation of pyran, pyridine, and pyridazine derivatives, which were found to exhibit high antibacterial activities (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

Antiviral and Anti-HIV Potential

Studies on compounds with pyrazolo and pyridazine frameworks have indicated potential antiviral and anti-HIV applications. These compounds form part of a broader research initiative aimed at discovering new strategies for treating viral infections, including dengue fever and HIV, by inhibiting viral replication or preventing virus-cell interaction (E. De Clercq, 2009).

Anti-inflammatory and Antioxidant Properties

Compounds synthesized from chalcones and incorporating thiophene and pyridine moieties have been investigated for their anti-inflammatory and antioxidant properties. These studies suggest the potential of such compounds in treating inflammatory diseases and reducing oxidative stress (W. Shehab, M. Abdellattif, & S. Mouneir, 2018).